2-(4-bromophenyl)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]acetamide

• IUPAC Name: 2-(4-bromophenyl)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C14H16BrN3O2S/c1-2-20-8-7-13-17-18-14(21-13)16-12(19)9-10-3-5-11(15)6-4-10/h3-6H,2,7-9H2,1H3,(H,16,18,19)
• InChI Key: REBLOJGJFIICII-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC1=NN=C(S1)NC(=O)CC2=CC=C(C=C2)Br
• Molecular Formula: C14H16BrN3O2S
• Molecular Weight: 370.27 g/mol

Description

2-(4-bromophenyl)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]acetamide is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes and proteins that are involved in cancer cell proliferation and microbial growth. This suggests that the compound may be able to prevent the growth and spread of cancer cells and bacteria.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-bromophenyl)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]acetamide has biochemical and physiological effects on the body. This compound has been shown to induce apoptosis (cell death) in cancer cells and inhibit the growth of bacteria. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-bromophenyl)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]acetamide in lab experiments is that it is relatively easy to synthesize. Additionally, this compound has been shown to have potent anticancer and antimicrobial properties, making it a valuable tool for studying cancer and bacterial growth. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, making it difficult to interpret results.

Future Directions

There are several future directions for the study of 2-(4-bromophenyl)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]acetamide. One potential direction is the development of new drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer, bacterial infections, and inflammatory diseases. Finally, studies are needed to explore the potential toxicity of this compound and its safety for use in humans.

Scientific Research Applications

2-(4-bromophenyl)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]acetamide has been studied for its potential applications in various fields of scientific research. One such application is in the field of medicinal chemistry, where this compound has been studied for its potential as a drug candidate. Studies have shown that this compound has anticancer and antimicrobial properties, making it a potential candidate for the development of new drugs.